Cas no 889939-07-5 (Tert-butyl 3-(hydroxymethyl)-4-(4-hydroxyphenyl)-5-oxopiperazine-1-carboxylate)

Tert-butyl 3-(hydroxymethyl)-4-(4-hydroxyphenyl)-5-oxopiperazine-1-carboxylate structure
889939-07-5 structure
Product name:Tert-butyl 3-(hydroxymethyl)-4-(4-hydroxyphenyl)-5-oxopiperazine-1-carboxylate
CAS No:889939-07-5
MF:C16H22N2O5
MW:322.356284618378
CID:1939280
PubChem ID:22831975

Tert-butyl 3-(hydroxymethyl)-4-(4-hydroxyphenyl)-5-oxopiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl 3-(hydroxymethyl)-4-(4-hydroxyphenyl)-5-oxopiperazine-1-carboxylate
    • 889939-07-5
    • CIVENTICHEM CV-4046
    • DTXSID40628545
    • Inchi: InChI=1S/C16H22N2O5/c1-16(2,3)23-15(22)17-8-12(10-19)18(14(21)9-17)11-4-6-13(20)7-5-11/h4-7,12,19-20H,8-10H2,1-3H3
    • InChI Key: UVZIKROBVWNMNB-UHFFFAOYSA-N
    • SMILES: CC(C)(C)OC(=O)N1CC(N(C(=O)C1)C2=CC=C(C=C2)O)CO

Computed Properties

  • Exact Mass: 322.15300
  • Monoisotopic Mass: 322.15287181Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 90.3Ų

Experimental Properties

  • PSA: 90.31000
  • LogP: 1.33970

Recommend Articles

Recommended suppliers
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
atkchemica
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd